Cas no 2138273-27-3 (1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid)

• Product Name: 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• CAS No: 2138273-27-3
• MF: C₉H₆F₃N₃O₂
• MW: 245.158051967621
• CID: 6411870
• PubChem ID: 165745672
• Update Time: 2025-05-26

1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138273-27-3
• 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• EN300-732003

• Inchi： 1S/C9H6F3N3O2/c1-15-7-5(3-13-15)4(8(16)17)2-6(14-7)9(10,11)12/h2-3H,1H3,(H,16,17)
• InChI Key： WXLVHSMPIZTHHC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C2C=NN(C)C2=N1)(F)F

Computed Properties

• Exact Mass: 245.04121093g/mol
• Monoisotopic Mass: 245.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

1-Methyl-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid (CAS No. 2138273-27-3): A Comprehensive Overview

The compound 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 2138273-27-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a trifluoromethyl group and a methyl group in its structure introduces additional functional diversity, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in medicinal chemistry, particularly in the design of novel therapeutic agents. The trifluoromethyl group is known to enhance lipophilicity and stability, while the carboxylic acid moiety provides opportunities for further functionalization, such as the formation of amides or esters. These properties make 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid a promising candidate for drug discovery efforts targeting various diseases, including cancer and inflammatory conditions.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazolo[3,4-b]pyridine core followed by subsequent functionalization. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. The use of microwave-assisted synthesis and other modern techniques has significantly accelerated the development process, making this compound more accessible for large-scale studies.

In terms of biological activity, 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has shown remarkable selectivity towards specific molecular targets. For instance, recent findings indicate its potential as an inhibitor of certain kinases involved in cellular signaling pathways. This selectivity is attributed to the unique spatial arrangement of its substituents, which allows for precise interactions with target proteins.

The structural flexibility of this compound also lends itself well to materials science applications. Its aromatic system and electron-withdrawing groups make it a suitable candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic materials. Ongoing research is focused on understanding its electronic properties under different conditions to exploit its full potential in these fields.

From an environmental perspective, the stability and biodegradability of 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with regulatory requirements for sustainable chemical use. However, further investigations are needed to fully assess its environmental impact and ensure safe handling practices.

In conclusion, 1-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 2138273-27-3) is a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure and functional groups position it as a valuable tool in drug discovery, materials science, and other advanced research areas. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future innovations.